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Compound of Interest

Compound Name: 6-Bromo-2-iodoquinazoline

CAS No.: 882670-93-1

Cat. No.: B1339527

Get Quote

Executive Summary & Immediate Classification
6-Bromo-2-iodoquinazoline (CAS: Not universally listed, treated as analog to 6-

bromoquinazoline) is a high-value heterocyclic scaffold often used in kinase inhibitor

development.[1][2] Due to the presence of heavy halogens (Bromine and Iodine) on a nitrogen-

rich heteroaromatic core, this compound cannot be treated as standard organic waste.[2]

Primary Waste Stream:Halogenated Organic Waste[3]

Disposal Method: High-Temperature Incineration with Acid Gas Scrubbing[1]

Critical Restriction: DO NOT mix with strong oxidizers or non-halogenated bulk solvents

(e.g., Acetone, Ethanol) unless unavoidable, as this increases disposal costs and

complicates downstream incineration parameters.[1][2]

Scientific Rationale: The "Why" Behind the Protocol
As researchers, we must understand the chemical mechanisms that dictate our safety

protocols.[2] This is not arbitrary bureaucracy; it is based on the reactivity profile of the
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molecule.

A. The Lability of the C-I Bond (Position 2)
The iodine atom at the 2-position of the quinazoline ring is electronically activated by the

adjacent nitrogen atoms (diazine ring). This makes the C-I bond significantly weaker and more

susceptible to nucleophilic aromatic substitution (

) than the bromine at position 6.

Operational Risk: If this waste is commingled with strong nucleophiles (e.g., thiols, amines)

in a waste drum, it can undergo exothermic substitution, leading to pressure buildup or

"runaway" polymerization in the container.[2]

Directive: Ensure the waste stream pH is neutral. Avoid adding this compound to drums

containing high concentrations of reactive nucleophiles.

B. Incineration Chemistry
When incinerated, the halogen atoms behave differently than carbon or hydrogen:

Carbon/Hydrogen

(Benign)[1][2]

Bromine/Iodine

(Corrosive Acid Gases)[1]

The Consequence: Standard incinerators cannot handle high loads of acid gases. This waste

must be routed to facilities equipped with wet scrubbers (alkaline spray towers) to neutralize

the HBr and HI vapors before release. This is why "Halogenated" waste streams are

segregated and priced higher than non-halogenated streams.

Technical Data & Hazard Identification
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Property Data / Status Operational Implication

Physical State Solid (Powder)
Dust inhalation hazard.[1][4][5]

Use damp wiping for cleanup.

Reactivity High (C-I bond)
Susceptible to hydrolysis and

.[1] Keep dry until disposal.

GHS Classification
Irritant (Skin/Eye), Acute Tox.

[1][5][2]

Standard PPE (Nitrile gloves,

safety glasses) required.[1][2]

[6]

EPA Waste Code

D001 (Ignitable - if in

solvent)Characteristic

(Halogenated)

Must be manifested as

Hazardous Waste.[1]

Incompatibilities
Strong Oxidizers, Strong

Bases

Do not mix with Nitric Acid or

concentrated Hydroxides.[1][2]

Step-by-Step Disposal Workflow
Phase 1: Pre-Treatment & Segregation (Bench Level)
Objective: Stabilize the compound for transport.

State Evaluation:

If Solid: Do not dissolve unnecessarily.[7][8] Pack as solid waste to minimize volume.

If Solution: Verify the solvent.[7] If the solvent is halogenated (DCM, Chloroform), it is a

perfect match.[2] If the solvent is non-halogenated (MeOH, EtOAc), the entire mixture

must now be labeled "Halogenated Waste."[2]

Container Selection:

Use High-Density Polyethylene (HDPE) or Glass containers.

Crucial: Ensure the cap has a chemically resistant liner (PTFE/Teflon). Iodine vapors can

permeate and degrade standard polyethylene liners over time.
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Phase 2: Labeling & Manifesting
Objective: Regulatory Compliance (RCRA/EPA).

Label Header: "HAZARDOUS WASTE - HALOGENATED ORGANIC"

Constituents: List "6-Bromo-2-iodoquinazoline" explicitly. Do not use abbreviations like

"SM" (Starting Material) or "Quinazoline deriv."

Hazard Checkbox: Mark "Toxic" and "Irritant."

Phase 3: The Disposal Decision Tree
Use the following logic flow to determine the physical path of the waste container.
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Waste: 6-Bromo-2-iodoquinazoline

Is the waste Solid or Liquid?

Solid Form Liquid/Solution

Pack in Wide-Mouth
HDPE Jar

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Label: 'Contains Heavy Halogens'
(Br, I)

Yes No (e.g., Acetone, MeOH)

Segregate into
'Halogenated Waste' Stream

Re-classify ENTIRE mix
as Halogenated Waste

Ship for High-Temp Incineration
(w/ Acid Scrubbers)

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating halogenated quinazoline waste. Note that

mixing non-halogenated solvents with this compound forces the entire volume into the more

expensive halogenated waste stream.

Emergency Procedures: Spills & Exposure
Scenario: You drop a 5g vial of solid 6-Bromo-2-iodoquinazoline on the floor.

Evacuate & Ventilate: The dust is an irritant. Clear the immediate area.[9][10]

PPE Upgrade: Don double nitrile gloves and an N95 (or P100) respirator if dust is visible.

Wet Method (Critical):

Do NOT sweep dry. This generates airborne particulates.

Cover the spill with paper towels dampened with water or PEG-400.

The water suppresses dust; the PEG solubilizes the organic slightly to aid pickup.

Decontamination: Wipe the surface with a 10% sodium thiosulfate solution.

Why? If any iodine is liberated (indicated by yellow/brown staining), thiosulfate reduces it

to colorless, water-soluble iodide (

), which is safer to clean.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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